Cas no 380434-60-6 ((E)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)-N-naphthalen-1-ylprop-2-enamide)

• Product Name: (E)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)-N-naphthalen-1-ylprop-2-enamide
• CAS No: 380434-60-6
• MF: C₂₄H₂₂N₂O₃
• MW: 386.443086147308
• CID: 5453260
• PubChem ID: 1527747
• Update Time: 2025-10-18

(E)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)-N-naphthalen-1-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-[3-methoxy-4-(1-methylethoxy)phenyl]-N-1-naphthalenyl-2-propenamide
• 380434-60-6
• AB00764482-01
• Z44326087
• AKOS001030870
• (2E)-2-cyano-3-[3-methoxy-4-(propan-2-yloxy)phenyl]-N-(naphthalen-1-yl)prop-2-enamide
• (E)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)-N-naphthalen-1-ylprop-2-enamide
• EN300-26582183
• STK949890
• 2-cyano-3-[3-methoxy-4-(propan-2-yloxy)phenyl]-N-(naphthalen-1-yl)prop-2-enamide

• Inchi： 1S/C24H22N2O3/c1-16(2)29-22-12-11-17(14-23(22)28-3)13-19(15-25)24(27)26-21-10-6-8-18-7-4-5-9-20(18)21/h4-14,16H,1-3H3,(H,26,27)/b19-13+
• InChI Key： SJTJVKBKBWOWST-CPNJWEJPSA-N
• SMILES： O(C1C=CC(/C=C(\C#N)/C(NC2=CC=CC3=CC=CC=C32)=O)=CC=1OC)C(C)C

Computed Properties

• Exact Mass: 386.16304257g/mol
• Monoisotopic Mass: 386.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 627.8±55.0 °C(Predicted)
• pka: 10.92±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)-N-naphthalen-1-ylprop-2-enamide

(E)-2-Cyano-3-(3-Methoxy-4-Propan-2-Yloxyphenyl)-N-Naphthalen-1-Ylprop-2-Enamide: A Comprehensive Overview

The compound (E)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)-N-naphthalen-1-ylprop-2-enamide, identified by the CAS number 380434-60-6, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and potential applications in drug design, materials science, and beyond. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and functionalization in unprecedented detail.

The molecular structure of (E)-2-cyano and the naphthalenyl group plays a pivotal role in determining its electronic properties. The presence of the cyano group introduces electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. Similarly, the naphthalenyl moiety contributes to aromaticity and extended conjugation, enhancing the compound's ability to participate in various chemical transformations. These structural features make it a valuable candidate for exploring new reaction mechanisms and catalytic processes.

Recent studies have focused on the synthesis of this compound, employing innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These approaches have not only improved the efficiency of synthesis but also opened avenues for large-scale production. For instance, researchers have successfully utilized palladium-catalyzed Suzuki-Miyaura coupling reactions to construct the key intermediates required for assembling this compound. Such advancements underscore the importance of this molecule in advancing synthetic chemistry techniques.

In terms of applications, (E)-2-cyano-based compounds have shown promise in pharmacology. The integration of a naphthalenyl group into drug candidates has been linked to enhanced bioavailability and improved pharmacokinetic profiles. Recent in vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a potential lead compound for drug development.

Beyond pharmacology, this compound has also found relevance in materials science. Its extended conjugation and electron-withdrawing groups make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary results indicate that it could contribute to improved device efficiency and stability, though further studies are required to validate these findings.

The environmental impact of synthesizing such compounds is another area of growing interest. As concerns about sustainability increase, chemists are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during synthesis. Recent efforts have focused on developing solvent-free reaction conditions and recyclable catalysts for producing this compound, aligning with broader goals of sustainable chemical manufacturing.

In conclusion, (E)-2-cyano-naphthalenyl compounds like CAS 380434-60-6 represent a fascinating intersection of synthetic chemistry, pharmacology, and materials science. Their unique structural features and versatile reactivity continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that these compounds will play an increasingly important role in addressing pressing challenges in medicine, technology, and environmental sustainability.